Cas no 1468662-00-1 (2-(2,2-Dibromovinyl)-1-chloro-3-fluorobenzene)

• Product Name: 2-(2,2-Dibromovinyl)-1-chloro-3-fluorobenzene
• CAS No: 1468662-00-1
• MF: C₈H₄Br₂ClF
• MW: 314.376763343811
• MDL: MFCD31561228
• CID: 4700957
• PubChem ID: 95993487
• Update Time: 2025-11-06

2-(2,2-Dibromovinyl)-1-chloro-3-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• 2-(2,2-Dibromovinyl)-1-chloro-3-fluorobenzene
• 1-Chloro-2-(2,2-dibromoethenyl)-3-fluorobenzene
• 1468662-00-1
• D79988
• MFCD31561228

• MDL： MFCD31561228
• Inchi： 1S/C8H4Br2ClF/c9-8(10)4-5-6(11)2-1-3-7(5)12/h1-4H
• InChI Key： ZJPCIHNRXBMLST-UHFFFAOYSA-N
• SMILES： Br/C(=C/C1C(=CC=CC=1Cl)F)/Br

Computed Properties

• Exact Mass: 313.83318g/mol
• Monoisotopic Mass: 311.83523g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 4.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2-(2,2-Dibromovinyl)-1-chloro-3-fluorobenzene

Introduction to 2-(2,2-Dibromovinyl)-1-chloro-3-fluorobenzene (CAS No. 1468662-00-1)

2-(2,2-Dibromovinyl)-1-chloro-3-fluorobenzene, identified by the CAS number 1468662-00-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, characterized by its unique structural features—specifically the presence of both bromine and chlorine substituents on a benzene ring along with a vinyl group—makes it a versatile intermediate in the synthesis of various high-value chemical entities.

The molecular structure of 2-(2,2-Dibromovinyl)-1-chloro-3-fluorobenzene consists of a benzene core substituted at the 1-position with a chlorine atom, at the 3-position with a fluorine atom, and at the 2-position with a vinyl group that is further brominated at both carbons. This arrangement imparts distinct reactivity patterns, making it particularly useful in cross-coupling reactions such as Suzuki-Miyaura and Heck couplings, which are pivotal in constructing complex molecular architectures.

In recent years, the demand for halogenated aromatic compounds has surged due to their utility in medicinal chemistry. The fluorine and chlorine atoms in 2-(2,2-Dibromovinyl)-1-chloro-3-fluorobenzene serve as handles for further functionalization, enabling the synthesis of biologically active molecules. For instance, fluorinated aromatic compounds are known to exhibit enhanced metabolic stability and bioavailability, making them attractive candidates for drug development.

One of the most compelling applications of CAS No. 1468662-00-1 is in the synthesis of anticancer agents. Researchers have leveraged its reactivity to develop novel small-molecule inhibitors targeting specific cancer pathways. The dibromovinyl group, in particular, allows for facile introduction of double bonds into complex scaffolds, which can be further modified to interact with biological targets. Recent studies have demonstrated its role in generating constrained heterocycles that mimic natural product structures, thereby offering new avenues for therapeutic intervention.

The utility of 2-(2,2-Dibromovinyl)-1-chloro-3-fluorobenzene extends beyond pharmaceuticals into materials science. Its ability to undergo polymerization reactions has been explored in the development of advanced materials such as conductive polymers and liquid crystals. The presence of multiple halogen atoms enhances its compatibility with various polymerization techniques, including radical and cationic polymerization, leading to materials with tailored properties.

From a synthetic chemistry perspective, CAS No. 1468662-00-1 serves as a crucial building block for constructing more complex molecules. Its versatility lies in its ability to participate in multiple reaction types without requiring extensive pre-functionalization. This characteristic reduces synthetic steps and improves overall yields, which is critical in industrial-scale production. Moreover, its stability under various reaction conditions makes it a reliable choice for researchers aiming to explore novel synthetic pathways.

Recent advancements in computational chemistry have further highlighted the importance of 2-(2,2-Dibromovinyl)-1-chloro-3-fluorobenzene as a key intermediate. Molecular modeling studies have predicted its reactivity patterns and suggested optimal conditions for various transformations. These insights have enabled chemists to design more efficient synthetic routes, minimizing unwanted side reactions and maximizing product purity.

The role of fluorine in medicinal chemistry cannot be overstated. Compounds containing fluorine atoms often exhibit improved pharmacokinetic properties compared to their non-fluorinated counterparts. The incorporation of fluorine into drug candidates can lead to enhanced binding affinity and selectivity. In this context, CAS No. 1468662-00-1 provides an excellent platform for developing fluorinated derivatives with potential therapeutic applications.

Industrial applications of 2-(2,2-Dibromovinyl)-1-chloro-3-fluorobenzene are also emerging in agrochemicals. Halogenated aromatic compounds are widely used as intermediates in the synthesis of pesticides and herbicides due to their stability and reactivity. The unique structural features of this compound make it a promising candidate for developing next-generation agrochemicals that are both effective and environmentally friendly.

In conclusion,CAS No. 1468662-00-1 represents a valuable asset in modern chemical synthesis. Its structural features enable diverse applications across pharmaceuticals, materials science, and agrochemicals. As research continues to uncover new synthetic methodologies and applications,this compound is poised to play an increasingly significant role in advancing chemical innovation.